Cas no 1187168-57-5 (5-(3-Fluorobenzoyl)-2-methylpyridine)

• Product Name: 5-(3-Fluorobenzoyl)-2-methylpyridine
• CAS No: 1187168-57-5
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• MDL: MFCD13153214
• CID: 4684711
• Update Time: 2025-06-11

5-(3-Fluorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluorobenzoyl)-2-methylpyridine
• (3-Fluorophenyl)(6-methylpyridin-3-yl)methanone

• MDL： MFCD13153214
• Inchi： 1S/C13H10FNO/c1-9-5-6-11(8-15-9)13(16)10-3-2-4-12(14)7-10/h2-8H,1H3
• InChI Key： FIFJUOVHROPAMK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CN=C(C)C=C1)=O

Computed Properties

• Exact Mass: 215.075
• Monoisotopic Mass: 215.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 5-(3-Fluorobenzoyl)-2-methylpyridine

Introduction to 5-(3-Fluorobenzoyl)-2-methylpyridine (CAS No. 1187168-57-5)

5-(3-Fluorobenzoyl)-2-methylpyridine (CAS No. 1187168-57-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated benzoyl group and a methyl-substituted pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 5-(3-Fluorobenzoyl)-2-methylpyridine is C₁₄H₁₁FN₂O, with a molecular weight of approximately 244.24 g/mol. Its structural features, particularly the presence of the fluorine atom and the pyridine ring, contribute to its reactivity and stability. These attributes have been extensively studied in recent years, leading to numerous applications in both academic and industrial settings.

In the realm of medicinal chemistry, 5-(3-Fluorobenzoyl)-2-methylpyridine has shown promise as a key intermediate in the development of novel therapeutic agents. Research has demonstrated its potential as a building block for compounds with anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of selective COX-2 inhibitors, which are known for their reduced gastrointestinal side effects compared to non-selective NSAIDs.

Beyond its medicinal applications, 5-(3-Fluorobenzoyl)-2-methylpyridine has also found utility in the agrochemical industry. Its ability to enhance the efficacy of herbicides and pesticides has been explored in several studies. A notable example is its use as an intermediate in the synthesis of pyrazole-based herbicides, which have shown improved selectivity and reduced environmental impact compared to traditional formulations.

The synthesis of 5-(3-Fluorobenzoyl)-2-methylpyridine typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the reaction of 3-fluorobenzoyl chloride with 2-methylpyridine in the presence of a suitable base, such as triethylamine or pyridine. This reaction yields high purity products with good yields, making it an attractive method for large-scale production.

In terms of safety and handling, it is important to note that while 5-(3-Fluorobenzoyl)-2-methylpyridine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area to minimize exposure risks.

The physical properties of 5-(3-Fluorobenzoyl)-2-methylpyridine, including its melting point, boiling point, and solubility characteristics, have been well-documented in scientific literature. These properties are crucial for optimizing its use in various chemical processes and formulations. For instance, its moderate solubility in organic solvents such as dichloromethane and ethanol makes it suitable for use in solution-phase reactions.

In conclusion, 5-(3-Fluorobenzoyl)-2-methylpyridine (CAS No. 1187168-57-5) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique molecular structure and favorable chemical properties make it an essential component in the development of novel therapeutic agents and advanced agricultural products. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health and environmental sustainability.